Cas no 438229-01-7 ((3-[1,2,4]Triazol-1-yl-adamantan-1-yl)-acetic acid)
438229-01-7 structure
Product Name:(3-[1,2,4]Triazol-1-yl-adamantan-1-yl)-acetic acid
CAS No:438229-01-7
MF:C14H19N3O2
MW:261.319563150406
CID:3081857
Update Time:2025-04-21
(3-[1,2,4]Triazol-1-yl-adamantan-1-yl)-acetic acid Chemical and Physical Properties
Names and Identifiers
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- (3-[1,2,4]Triazol-1-yl-adamantan-1-yl)-acetic acid
-
- Inchi: 1S/C14H19N3O2/c18-12(19)6-13-2-10-1-11(3-13)5-14(4-10,7-13)17-9-15-8-16-17/h8-11H,1-7H2,(H,18,19)
- InChI Key: CMIJPLZEWJHJBD-UHFFFAOYSA-N
- SMILES: OC(CC12CC3CC(CC(C3)(C1)N1C=NC=N1)C2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
(3-[1,2,4]Triazol-1-yl-adamantan-1-yl)-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1402926-1g |
2-(3-(1H-1,2,4-triazol-1-yl)adamantan-1-yl)acetic acid |
438229-01-7 | 98% | 1g |
¥3328.00 | 2024-05-13 |
(3-[1,2,4]Triazol-1-yl-adamantan-1-yl)-acetic acid Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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